Cas no 28751-26-0 (Diethyl (3,4-dichlorophenyl)malonate)

Diethyl (3,4-dichlorophenyl)malonate is a versatile intermediate in organic synthesis, particularly valued for its role in the preparation of agrochemicals and pharmaceuticals. The presence of the 3,4-dichlorophenyl moiety enhances its reactivity, making it useful in constructing complex molecular frameworks. Its malonate ester functionality allows for further derivatization through nucleophilic substitution or condensation reactions. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its synthetic utility is further underscored by its compatibility with various reaction conditions, enabling precise modifications for targeted applications. This reagent is commonly employed in the synthesis of herbicides, fungicides, and bioactive compounds requiring dichlorophenyl-substituted structures.
Diethyl (3,4-dichlorophenyl)malonate structure
28751-26-0 structure
Product Name:Diethyl (3,4-dichlorophenyl)malonate
CAS No:28751-26-0
MF:C13H14Cl2O4
MW:305.153862476349
MDL:MFCD02180874
CID:88785
PubChem ID:6710867
Update Time:2025-06-07

Diethyl (3,4-dichlorophenyl)malonate Chemical and Physical Properties

Names and Identifiers

    • Diethyl (3,4-dichlorophenyl)malonate
    • Diethyl 2-(3,4-dichlorophenyl)malonate
    • diethyl 2-(3,4-dichlorophenyl)propanedioate
    • (3,4-Dichlor-phenyl)-malonsaeure-diaethylester
    • 3,4-Dichlorphenylmalonsaeure-diethylester
    • DTXSID30425126
    • AS-71277
    • 1,3-diethyl 2-(3,4-dichlorophenyl)propanedioate
    • Diethyl2-(3,4-dichlorophenyl)malonate
    • HMS566F05
    • Propanedioic acid, 2-(3,4-dichlorophenyl)-, 1,3-diethyl ester
    • 28751-26-0
    • AKOS011827715
    • diethyl 2-(3, 4-dichlorophenyl)propanedioate
    • A819579
    • Propanedioic acid,2-(3,4-dichlorophenyl)-,1,3-diethyl ester
    • CS-0361266
    • Maybridge1_008739
    • FT-0638805
    • DB-047450
    • MDL： MFCD02180874
    • Inchi： 1S/C13H14Cl2O4/c1-3-18-12(16)11(13(17)19-4-2)8-5-6-9(14)10(15)7-8/h5-7,11H,3-4H2,1-2H3
    • InChI Key： GZSMDWSQPZMQDV-UHFFFAOYSA-N
    • SMILES： ClC1=C(C=CC(=C1)C(C(=O)OCC)C(=O)OCC)Cl

Computed Properties

  • Exact Mass: 304.02700
  • Monoisotopic Mass: 304.0269143g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 7
  • Complexity: 304
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.8
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.29
  • Boiling Point: 359.1°Cat760mmHg
  • Flash Point: 133.8°C
  • Refractive Index: 1.5105
  • PSA: 52.60000
  • LogP: 3.20320
  • Solubility: Not determined

Diethyl (3,4-dichlorophenyl)malonate Customs Data

  • HS CODE：2917399090
  • Customs Data：

    China Customs Code:

    2917399090

    Overview:

    2917399090 Other aromatic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

    Summary:

    2917399090 aromatic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Diethyl (3,4-dichlorophenyl)malonate Pricemore >>

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